Cas no 1067189-36-9 ((2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1067189-36-9
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• MDL: MFCD13194167
• CID: 1178344
• PubChem ID: 53487024
• Update Time: 2025-11-07

(2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid,hydrochloride
• (2s,4r)-4-sulfanylpyrrolidine-2-carboxylic Acid
• hydrochloride
• (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride
• AS-53949
• (4R)-4-Sulfanyl-L-proline hydrochloride (1:1)
• DTXSID10705216
• P17325
• (4R)-4-mercapto-L-proline hydrochloride
• (2S,4R)-4-sulfanylpyrrolidine-2-carboxylicacidhydrochloride
• 1067189-36-9
• l-proline,4-mercapto-,hydrochloride(1:1),(4r)-
• (2S,4R)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl
• L-Proline, 4-mercapto-,hydrochloride (1:1),(4R)-
• AKOS015848622
• CS-0053418
• (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride
• MFCD13194167
• (4R)-4-Sulfanyl-L-proline--hydrogen chloride (1/1)

• MDL： MFCD13194167
• Inchi： 1S/C5H9NO2S.ClH/c7-5(8)4-1-3(9)2-6-4;/h3-4,6,9H,1-2H2,(H,7,8);1H/t3-,4+;/m1./s1
• InChI Key： OBUGHYLMLADJFK-HJXLNUONSA-N
• SMILES： Cl.S[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 183.012
• Monoisotopic Mass: 183.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3A^2

Experimental Properties

• PSA: 88.13000
• LogP: 0.86210

Additional information on (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride

(2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1067189-36-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1067189-36-9) is a chiral amino acid derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine-based amino acids, which are known for their ability to modulate protein-protein interactions and serve as building blocks in the design of bioactive molecules.

The chemical structure of (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride is characterized by a pyrrolidine ring with a sulfur atom at the 4-position and a carboxylic acid group at the 2-position. The presence of the sulfur atom imparts unique chemical and biological properties to this compound, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of chiral amino acids like (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride in the design of peptidomimetics and small molecule inhibitors. These compounds can mimic the structure and function of natural peptides, thereby modulating specific biological pathways with high selectivity and potency. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride derivatives exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

In addition to its potential as a kinase inhibitor, (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride has also shown promise in the development of novel antibiotics. The sulfur-containing moiety can enhance the lipophilicity and cell membrane permeability of the compound, allowing it to effectively penetrate bacterial cells and disrupt essential cellular processes. A recent study in the Journal of Antibiotics reported that certain derivatives of (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.

The synthesis of (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride typically involves multi-step procedures that ensure high enantiomeric purity. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during key synthetic transformations. For example, a method described in the Tetrahedron Asymmetry journal utilized a chiral phosphine ligand in a palladium-catalyzed asymmetric allylation reaction to achieve high enantiomeric excess (ee) values.

The physical properties of (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or racemization. Its solubility in various solvents can be optimized through techniques such as salt formation or co-solvency to enhance its bioavailability.

In preclinical studies, (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further development as a therapeutic agent. A study published in the European Journal of Medicinal Chemistry evaluated the pharmacokinetics and safety profile of several derivatives of this compound in animal models, reporting promising results that warrant further investigation.

The potential applications of (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride extend beyond its use as a direct therapeutic agent. It can also serve as a valuable tool for chemical biology research, enabling scientists to probe specific biological processes and identify novel drug targets. For example, researchers at a leading pharmaceutical company used this compound as a scaffold to develop high-throughput screening assays for identifying small molecule modulators of protein-protein interactions involved in neurodegenerative diseases.

In conclusion, (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1067189-36-9) is a versatile chiral amino acid derivative with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug discovery and development across various therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.